Cas no 842155-57-1 (1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE)
842155-57-1 structure
Product Name:1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE
CAS No:842155-57-1
MF:C9H9BrO3
MW:245.069962263107
CID:1821919
PubChem ID:19880584
Update Time:2025-04-21
1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE
- 842155-57-1
- DB-311072
- 1-(5-bromo-2-methoxy-phenyl)-2-hydroxy-ethanone
- SCHEMBL4528072
- AAEFSLHKSBUQLK-UHFFFAOYSA-N
-
- Inchi: 1S/C9H9BrO3/c1-13-9-3-2-6(10)4-7(9)8(12)5-11/h2-4,11H,5H2,1H3
- InChI Key: AAEFSLHKSBUQLK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(CO)=O)C=1)OC
Computed Properties
- Exact Mass: 243.97351g/mol
- Monoisotopic Mass: 243.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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